Cas no 3648-94-0 (7-methyl-1,1-dioxo-3,5-dihydro-2h-1λ6,5-benzothiazepin-4-one)
3648-94-0 structure
Product Name:7-methyl-1,1-dioxo-3,5-dihydro-2h-1λ6,5-benzothiazepin-4-one
CAS No:3648-94-0
MF:C10H11NO3S
MW:225.264241456985
CID:1476077
PubChem ID:107438
Update Time:2025-04-21
7-methyl-1,1-dioxo-3,5-dihydro-2h-1λ6,5-benzothiazepin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-1,1-dioxo-3,5-dihydro-2H-1λ6,5-benzothiazepin-4-one
- 1,5-Benzothiazepin-4(5H)one, 2,3-dihydro-7-methyl-, 1,1-dioxide
- 2,3-Dihydro-7-methyl-1,5-benzothiazepin-4-(5H)-one,1,1-dioxide
- 7-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-on-1,1-dioxid
- AR-1H3728
- AC1Q6M17
- LS-40518
- 7-methyl-2,3-dihydro-1,5-benzothiazepin-4(5h)-one 1,1-dioxide
- 7-methyl-1,1-dioxo-3,5-dihydro-2H-1
- AC1L325M
- BRN 0984428
- 7-Methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-on-1,1-dioxyd
- 3648-94-0
- DTXSID40189989
- 7-methyl-1,1-dioxo-3,5-dihydro-2h-1λ6,5-benzothiazepin-4-one
-
- Inchi: 1S/C10H11NO3S/c1-7-2-3-9-8(6-7)11-10(12)4-5-15(9,13)14/h2-3,6H,4-5H2,1H3,(H,11,12)
- InChI Key: GASHTLYMYMLZPZ-UHFFFAOYSA-N
- SMILES: S1(C2C=CC(C)=CC=2NC(CC1)=O)(=O)=O
Computed Properties
- Exact Mass: 225.04603
- Monoisotopic Mass: 225.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 63.24
7-methyl-1,1-dioxo-3,5-dihydro-2h-1λ6,5-benzothiazepin-4-one Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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